![molecular formula C3H6S B156036 Methyl vinyl sulfide CAS No. 1822-74-8](/img/structure/B156036.png)
Methyl vinyl sulfide
Overview
Description
Methyl vinyl sulfide (MVS) is a chemical compound that belongs to the family of organic sulfur compounds. It is a colorless liquid with a pungent odor and is used in various industrial processes. MVS has been the subject of scientific research due to its potential applications in different fields.
Scientific Research Applications
1. Sensor Development
MVS is used in sensor technology. For example, a PVC membrane sensor for methylene blue cation, which is characterized by its ability to determine sulfide ions, utilizes MVS in its construction (Hassan, Marzouk, & Sayour, 2002).
2. Chemical Synthesis
MVS plays a crucial role in chemical synthesis. It's used in the synthesis of various sulfur-containing compounds, such as (diphenylphosphinoyl)methyl vinyl sulfides and divinyl sulfides (Silveira, Rinaldi, Bassaco, Guadagnin, & Kaufman, 2011).
3. Analysis of Substituent Effects
The study of substituent effects through oxygen and sulfur atoms, specifically in the context of 13C chemical shifts of ring-substituted phenyl vinyl ethers and sulfides, also involves MVS (KajimotoOkitsugu, KobayashiMasaru, & FuenoTakayuki, 2006).
4. Catalysis Research
In catalysis, MVS is significant. For example, its use in Heck reactions with aryl bromides, highlighting the influence of the sulfur atom's oxidation state on the reaction rate and yield (Battace, Zair, Doucet, & Santelli, 2006).
5. Development of Construction Materials
MVS is also studied in the development of construction materials, specifically in the context of water repellency in cemented paste backfill composed of sulfidic and non-sulfidic tailings (Koohestani, Khodadadi Darban, & Mokhtari, 2018).
6. Polymerization Processes
It's used in the controlled synthesis of polymers, such as thiazole-based polymers and block copolymers, by RAFT polymerization of azolyl S-vinyl sulfides (Nakabayashi, Matsumura, Abiko, & Mori, 2016).
7. Molecular Structure Studies
MVS is instrumental in studies related to molecular structure and conformational equilibrium, as evidenced in the research on its microwave spectrum and molecular structure (Marstokk, Møllendal, Samdal, & Steinborn, 2001).
8. Biomedical Research
In biomedical research, MVS is used in the synthesis of oligomers of cholesterol vinyl ether, demonstrating significant optical activity (Markova, Tatarinova, Apartsin, Kireeva, & Trofimov, 2019).
Safety and Hazards
Methyl vinyl sulfide is harmful if swallowed and fatal in contact with skin. It causes serious eye damage. Precautionary measures include washing face, hands, and any exposed skin thoroughly after handling. It is advised not to eat, drink, or smoke when using this product. Avoid getting it in eyes, on skin, or on clothing. Wear protective gloves, protective clothing, eye protection, and face protection .
Future Directions
The future directions in the research of Methyl vinyl sulfide involve the development of more practical and efficient synthetic approaches to construct these compounds. This is due to their significance in various fields such as total synthesis, functional materials science, and medicinal chemistry .
Mechanism of Action
Target of Action
Methyl vinyl sulfide, also known as methylsulfanylethene, is a chemical compound with the formula C3H6S It’s worth noting that vinyl sulfones, a related group of compounds, have been reported to be potent inhibitors of enzymes such as sortase, protein tyrosine phosphatases, and cysteine proteases .
Mode of Action
The electrophilic nature of the vinyl group in vinyl sulfones, which includes this compound, allows it to be used as a pharmacophore for binding to the thiol of cysteine residues . This suggests that this compound may interact with its targets through a similar mechanism.
Biochemical Pathways
They are used in many different fields, such as total synthesis, functional materials science, and medicinal chemistry . For example, vinyl sulfides are employed as precursors for enol substituents, Michael acceptors, in cycloaddition reactions, in olefin metathesis, as reagents in cross-coupling, in Heck reactions, as equivalents of enolate anions, and in aldehyde/ketone formation .
Result of Action
Given its potential to interact with cysteine residues, it may influence protein structure and function, potentially leading to various downstream effects depending on the specific proteins and pathways involved .
properties
IUPAC Name |
methylsulfanylethene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H6S/c1-3-4-2/h3H,1H2,2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMBKPYJJYUKNFI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC=C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H6S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20171266 | |
Record name | Ethene, (methylthio)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20171266 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
74.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1822-74-8 | |
Record name | Ethene, (methylthio)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1822-74-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethene, (methylthio)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001822748 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Ethene, (methylthio)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20171266 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of methyl vinyl sulfide?
A1: The molecular formula of this compound is C3H6S, and its molecular weight is 74.14 g/mol.
Q2: What spectroscopic techniques are used to characterize this compound?
A2: this compound has been studied using various spectroscopic methods, including Nuclear Magnetic Resonance (NMR) [], Infrared (IR) and Raman spectroscopy [], and Microwave Spectroscopy [, ]. These techniques provide valuable information about the compound's structure, bonding, and conformational properties.
Q3: Does this compound exhibit rotational isomerism?
A3: Yes, this compound exists as two rotational isomers: cis (θ = 0°) and gauche (θ = 134.4°) []. The energy difference between these isomers is 207.2 cm−1, with the gauche isomer being more stable.
Q4: What computational methods have been employed to study the conformational properties of this compound?
A4: Researchers have utilized Hartree-Fock Self-Consistent Field (HF SCF) calculations with different basis sets [] and ab initio calculations [] to investigate the conformational stability and barriers to internal rotation in this compound.
Q5: How can this compound be synthesized?
A5: Several synthetic routes have been developed for this compound. One approach involves the reaction of dimethyl disulfide with acetylene in the presence of a base and a reducing agent like hydrazine hydrate []. Another method utilizes bis[(diphenylphosphinoyl)methyl] sulfide as a starting material in a Horner-Wittig-based reaction [, ]. Additionally, alkylation of methyl=methylthiomethyl=sulfoxide (FAMSO) with alkyl halides, followed by pyrolysis, provides another route to this compound and its derivatives [].
Q6: What is the role of boron trifluoride in the synthesis of this compound?
A6: Boron trifluoride (BF3) acts as a Lewis acid catalyst in the Horner-Wittig-type reaction of (diphenylphosphinoyl)methyl vinyl sulfides, promoting the formation of the desired product [, ].
Q7: Can this compound participate in charge-transfer complex formation?
A7: Yes, this compound can form charge-transfer complexes with π-electron acceptors like p-chloranil, tetracyanoethylene (TCNE), and 7,7,8,8,-tetracyanoquinodimethane (TCNQ) []. Studies suggest that the vinyl group is the primary site for complexation in these cases.
Q8: How is this compound utilized in polymer chemistry?
A8: this compound serves as a valuable monomer in copolymerization reactions. It has been successfully copolymerized with other monomers like styrene [] and methyl acrylate [] to yield polymers with tailored properties. For instance, copolymers of cholesterol vinyl ether and this compound have been synthesized with the aim of developing new biologically active oligomers [, ]. Additionally, modified copolymers incorporating this compound have shown potential as active matrices for solid superbases [].
Q9: What is the biodegradability of this compound-containing polymers?
A9: Research suggests that the biodegradability of polymers containing this compound is influenced by factors like molecular weight, tacticity, and the presence of other functional groups []. For example, copolymers of sodium acrylate and methyl vinyl ether showed moderate biodegradability [].
Q10: What analytical methods are used to study this compound and its derivatives?
A10: Researchers utilize various analytical techniques to characterize and quantify this compound and its related compounds. These techniques include gas chromatography-mass spectrometry (GC-MS), high-performance liquid chromatography (HPLC), and various spectroscopic methods []. Method validation is crucial to ensure the accuracy, precision, and specificity of these analytical procedures [].
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